Cas no 1427324-99-9 (5-BROMO-4-CHLORO-1-BENZOFURAN)

• Product Name: 5-BROMO-4-CHLORO-1-BENZOFURAN
• CAS No: 1427324-99-9
• MF: C₈H₄BrClO
• MW: 231.473760604858
• CID: 4598836
• PubChem ID: 83679346
• Update Time: 2025-05-23

5-BROMO-4-CHLORO-1-BENZOFURAN Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 5-bromo-4-chloro-
• 5-BROMO-4-CHLORO-1-BENZOFURAN

• Inchi： 1S/C8H4BrClO/c9-6-1-2-7-5(8(6)10)3-4-11-7/h1-4H
• InChI Key： MZRMOALIAATZRG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C(Cl)=C2C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-BROMO-4-CHLORO-1-BENZOFURAN

5-BROMO-4-CHLORO-1-BENZOFURAN (CAS 1427324-99-9): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

5-Bromo-4-chloro-1-benzofuran (CAS 1427324-99-9) is an important heterocyclic compound that has garnered significant attention in pharmaceutical research and material science. This halogenated benzofuran derivative exhibits unique structural features that make it a valuable building block for various synthetic applications. The presence of both bromo and chloro substituents on the benzofuran core enhances its reactivity and potential for further functionalization.

The growing interest in benzofuran derivatives stems from their diverse biological activities and applications in drug discovery. Researchers are particularly interested in how the 5-bromo-4-chloro substitution pattern influences the compound's electronic properties and potential interactions with biological targets. Recent studies have explored its use as a precursor for developing novel therapeutic agents, especially in areas such as central nervous system disorders and inflammatory conditions.

From a chemical perspective, 5-bromo-4-chloro-1-benzofuran demonstrates interesting photophysical properties that make it suitable for material science applications. Its molecular structure allows for π-electron delocalization, which is crucial for developing organic electronic materials. Many scientists are investigating its potential in creating new organic semiconductors or luminescent materials for optoelectronic devices.

The synthesis of CAS 1427324-99-9 typically involves halogenation reactions of the benzofuran core structure. Modern synthetic approaches focus on developing more efficient and environmentally friendly methods, aligning with the current emphasis on green chemistry principles. Researchers are particularly interested in optimizing reaction conditions to improve yields and reduce unwanted byproducts.

In pharmaceutical applications, the bromochloro benzofuran structure serves as a key intermediate for various drug candidates. Its molecular framework is being explored in the development of potential kinase inhibitors and modulators of biological pathways. The compound's ability to participate in diverse chemical transformations makes it particularly valuable for medicinal chemistry programs.

Analytical characterization of 5-bromo-4-chloro-1-benzofuran typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structural integrity, which are critical for research applications. Recent advancements in analytical instrumentation have enabled more detailed studies of its molecular properties and interactions.

The stability and storage conditions of CAS 1427324-99-9 are important considerations for researchers. Proper handling and storage under inert atmospheres can significantly extend the compound's shelf life and maintain its reactivity for subsequent transformations. Many laboratories are developing improved storage protocols to preserve sensitive heterocyclic compounds like this one.

From a commercial perspective, the demand for high-quality benzofuran derivatives has been steadily increasing. Suppliers are focusing on providing materials with consistent purity levels to meet the stringent requirements of pharmaceutical and material science research. The global market for such specialized intermediates reflects the growing importance of heterocyclic chemistry in modern science.

Recent patent literature reveals numerous applications of 5-bromo-4-chloro-1-benzofuran in various technological fields. Its incorporation into more complex molecular architectures demonstrates the versatility of this building block. Researchers continue to explore novel derivatives and analogs that might exhibit improved properties for specific applications.

Environmental and safety considerations for handling halogenated benzofurans have become increasingly important. While not classified as hazardous under normal laboratory conditions, proper precautions should always be taken when working with any chemical substance. Many institutions are implementing more comprehensive safety protocols for handling such compounds.

The future research directions for CAS 1427324-99-9 appear promising, with potential applications expanding into new areas of science and technology. Its unique combination of structural features continues to inspire innovative research across multiple disciplines. The compound serves as an excellent example of how simple heterocyclic structures can lead to significant scientific advancements.

In conclusion, 5-bromo-4-chloro-1-benzofuran represents an important chemical entity with wide-ranging applications in modern research. Its value as a synthetic intermediate and potential biological activity make it a compound of continuing interest to the scientific community. As research progresses, we can expect to see new and innovative uses for this versatile heterocyclic system.